Cas no 1784866-12-1 ([5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine)

• Product Name: [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine
• CAS No: 1784866-12-1
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5820534
• PubChem ID: 84127874
• Update Time: 2025-05-24

[5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [5-(4-ethylphenyl)-1,3-thiazol-4-yl]methanamine
• EN300-7431409
• 1784866-12-1
• [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine

• Inchi： 1S/C12H14N2S/c1-2-9-3-5-10(6-4-9)12-11(7-13)14-8-15-12/h3-6,8H,2,7,13H2,1H3
• InChI Key： PDBKUZCWZPQIMX-UHFFFAOYSA-N
• SMILES： S1C=NC(CN)=C1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Additional information on [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine

Comprehensive Overview of [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine (CAS No. 1784866-12-1)

The compound [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine, identified by its CAS number 1784866-12-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and ethylphenyl substitution, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its resemblance to other heterocyclic compounds with known therapeutic properties.

In recent years, the demand for novel small-molecule drugs and agrochemical intermediates has surged, driven by the need for more efficient and sustainable solutions. [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine fits into this trend, as its molecular framework allows for versatile modifications. This adaptability is crucial for addressing challenges such as drug resistance and pest control, topics frequently searched by professionals in the field.

The synthesis of CAS 1784866-12-1 involves multi-step organic reactions, often starting from readily available precursors like 4-ethylbenzaldehyde and thioamides. Its methanamine moiety provides a reactive site for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This approach aligns with current AI-driven drug discovery methodologies, a hot topic in scientific communities.

From a structure-activity relationship (SAR) perspective, the thiazole core of [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine is noteworthy. Thiazoles are known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. This has led to increased searches for "thiazole-based therapeutics" and "heterocyclic drug design" in academic databases, reflecting the compound's relevance.

In agrochemical applications, the ethylphenyl group in CAS 1784866-12-1 contributes to enhanced lipophilicity, a property critical for pesticide formulation. With growing concerns about environmental sustainability, researchers are exploring how such compounds can be optimized for targeted delivery and reduced ecological impact—another area of frequent online queries.

Analytical characterization of [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent standards required for pharmaceutical intermediates and research chemicals. The reproducibility of its synthesis is a key focus, as evidenced by searches for "scalable thiazole synthesis" in patent literature.

Looking ahead, the versatility of CAS 1784866-12-1 positions it as a valuable building block in medicinal chemistry. Its potential applications span central nervous system (CNS) drug development, given the amine functionality's ability to interact with neural targets. This aligns with trending searches for "neuroactive small molecules" and "blood-brain barrier permeable compounds."

In conclusion, [5-(4-Ethylphenyl)-1,3-thiazol-4-yl]methanamine represents a compelling case study in rational drug design and molecular innovation. Its CAS number 1784866-12-1 serves as a gateway to a growing body of research exploring its full potential. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of discussions about next-generation therapeutics and sustainable chemistry.